BE“GHE Validation & Comparative

Check Availability & Pricing

Pentachloroethane: A Comparative Guide to a
High-Performance Industrial Solvent

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentachloroethane

Cat. No.: B166500

For Researchers, Scientists, and Drug Development Professionals

In the landscape of industrial solvents, pentachloroethane holds a unique position due to its
powerful solvency characteristics. This guide provides an objective comparison of
pentachloroethane's performance against other common industrial solvents, supported by key
physical and toxicological data. The information is intended to assist researchers, scientists,
and drug development professionals in making informed decisions regarding solvent selection
for their specific applications.

Performance and Physical Properties: A
Comparative Analysis

The effectiveness of a solvent is determined by a combination of its physical properties. The
following table summarizes key performance indicators for pentachloroethane and several
other widely used industrial solvents.
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Kauri- . . . . Evaporation
Boiling Density Viscosity
Solvent Butanol . Rate (Butyl
Point (°C) (g/mL) (cP at 20°C)
(KB) Value Acetate = 1)
Pentachloroet  Data not
) 162 1.67 2.49 <0.1
hane available
Dichlorometh
136[1] 40 1.33 0.44 14.5
ane
~115-130
Chloroform ) 61 1.48 0.58 11.6
(estimated)
Tetrachloroet
90[1] 121 1.62 0.89 2.7
hylene
Toluene 105[1] 111 0.87 0.59 2.0
n-Hexane ~30 69 0.66 0.31 7.6
Miscible with
Acetone ) 56 0.79 0.32 11.6
KB solution
Miscible with
Ethanol ) 78 0.79 1.20 2.8
KB solution

Health and Safety Profile: A Toxicological
Comparison

The selection of a solvent necessitates a thorough evaluation of its potential health and safety

risks. This table provides a comparative overview of the toxicity of pentachloroethane and

other solvents.
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- LD50 (Oral, Rat, OSHA PEL (8-hr Key Hazard
olven
mgl/kg) TWA, ppm) Designations
Pentachloroethane 500 Not established Highly toxic[2]
) Suspected human
Dichloromethane >2000][3] 25 )
carcinogen
N Probable human
Chloroform 695[4] 50 (ceiling)[5][6] ]
carcinogen[5]
Probable human
Tetrachloroethylene 2629 100[2][7] ]
carcinogen[8]
Reproductive and
Toluene 636[9] 200[10] developmental
toxicant
n-Hexane 28,700 500 Neurotoxin
Acetone 5800 1000[6] Low acute toxicity
Ethanol 7060 1000 Low acute toxicity

Experimental Protocols

The data presented in this guide is determined through standardized experimental procedures.
Below are detailed methodologies for key solvent performance experiments.

Determination of Solvency Power (Kauri-Butanol Value)

The Kauri-Butanol (KB) value is a measure of a solvent's ability to dissolve a standardized
kauri resin solution, indicating its solvency power. A higher KB value signifies a stronger
solvent. The standard method for this determination is ASTM D1133.

Methodology (ASTM D1133):

o Preparation of Kauri-Butanol Solution: A standardized solution is prepared by dissolving a
specific amount of kauri resin in n-butanol.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.aurechem.com/toxicity-classification-of-solvents-n.html
https://www.safeworkaustralia.gov.au/system/files/documents/1702/industrialorganicsolvents_1990_pdf.pdf
http://academy.gmp-compliance.org/guidemgr/files/UCM073401.PDF
https://www.chemtechsci.com/pages/solvent-properties-chart
https://www.alfa-chemistry.com/resources/physical-properties-of-solvents.htm
https://www.chemtechsci.com/pages/solvent-properties-chart
https://www.aurechem.com/toxicity-classification-of-solvents-n.html
https://mhssn.igc.org/Solvent%20datat%20table%20-%20HESIS.pdf
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Engineering_support_and_special_topics/Kauri-butanol_value/
http://file.yizimg.com/175706/2011120610211197.pdf
https://www.besttechnologyinc.com/bestsolv/understanding-kauri-butanol-value-solvent-cleaning/
https://www.alfa-chemistry.com/resources/physical-properties-of-solvents.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

« Titration: A known volume of the solvent being tested is incrementally added to a measured
quantity of the kauri-butanol solution in a flask.

» Endpoint Determination: The titration is continued until the solution becomes turbid to a
specified degree. This turbidity indicates the precipitation of the kauri resin.

o Calculation: The volume of the solvent required to reach the endpoint is recorded and used
to calculate the Kauri-Butanol value.
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Experimental Workflow for Kauri-Butanol Value (ASTM D1133)
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Caption: Workflow for determining the Kauri-Butanol value.
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Viscosity Measurement

Viscosity is a measure of a fluid's resistance to flow. For low-viscosity liquids like most industrial
solvents, a rotational viscometer is commonly used.

Methodology:

o Sample Preparation: The solvent is placed in a temperature-controlled sample cup.

o Spindle Selection: An appropriate spindle is selected and attached to the viscometer.

o Measurement: The spindle is immersed in the solvent and rotated at a constant speed.

o Torque Reading: The viscometer measures the torque required to rotate the spindle, which is
proportional to the viscosity of the solvent.

o Calculation: The viscosity is calculated from the torque, spindle geometry, and rotational
speed.

Evaporation Rate Determination

The evaporation rate of a solvent is a critical factor in applications such as coatings and
cleaning. It is typically measured relative to a standard solvent, n-butyl acetate.

Methodology:

o Sample Application: A known volume of the solvent is applied to a filter paper or a flat
surface.

o Time Measurement: The time taken for the solvent to completely evaporate is measured
under controlled conditions of temperature, humidity, and airflow.

o Comparison: The evaporation time of the test solvent is compared to the evaporation time of
n-butyl acetate under the same conditions to determine the relative evaporation rate.

Discussion

Pentachloroethane exhibits a high density and boiling point, making it suitable for applications
requiring a less volatile solvent with strong dissolving power. Its high viscosity compared to
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other listed solvents may be a factor in certain applications.

While a specific Kauri-Butanol value for pentachloroethane is not readily available in the
literature, its chemical structure as a highly chlorinated ethane suggests a strong solvency
power, likely comparable to or higher than other chlorinated solvents like tetrachloroethylene.

However, the primary concern with pentachloroethane is its high toxicity.[2] It is classified as a
highly toxic substance, and safer alternatives are available for many of its former applications.
For instance, in metal cleaning and degreasing, agueous-based cleaning systems and less
toxic solvents like tetrachloroethylene have become more prevalent.

Conclusion

Pentachloroethane is a powerful solvent with physical properties that may be advantageous in
specific, controlled industrial and research settings. However, its high toxicity is a significant
drawback. For professionals in research, science, and drug development, a thorough risk
assessment is crucial before considering its use. In many cases, alternative solvents with more
favorable safety profiles can offer comparable or adequate performance. The data presented in
this guide serves as a valuable resource for comparing the performance and safety of
pentachloroethane with other common industrial solvents, enabling more informed and
responsible solvent selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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